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Compound of Interest

Compound Name: [3,3'-Bipyridine]-5-carboxylic acid

Cat. No.: B154828 Get Quote

An In-depth Technical Guide on the Chemical Properties of [3,3'-Bipyridine]-5-carboxylic
Acid

Introduction
[3,3'-Bipyridine]-5-carboxylic acid is a heterocyclic organic compound featuring a bipyridine

core functionalized with a single carboxylic acid group. Bipyridine derivatives are of significant

interest in medicinal chemistry and materials science due to their ability to act as versatile

bidentate ligands, forming stable complexes with a wide array of metal ions. The incorporation

of a carboxylic acid moiety provides an additional coordination site and modulates the

molecule's solubility, electronic properties, and biological activity.[1][2] This guide provides a

comprehensive overview of the chemical properties, spectral characteristics, and experimental

considerations for [3,3'-Bipyridine]-5-carboxylic acid, intended for researchers in drug

discovery and materials science.

Chemical and Physical Properties
The fundamental chemical and physical properties of [3,3'-Bipyridine]-5-carboxylic acid are

summarized below. Data for closely related isomers are included for comparison where direct

data is unavailable.
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Property Value Source

IUPAC Name
5-(pyridin-3-yl)pyridine-3-

carboxylic acid
-

CAS Number 1970-81-6 [3]

Molecular Formula C₁₁H₈N₂O₂ [4]

Molecular Weight 200.19 g/mol [4]

Appearance

White to off-white crystalline

solid (typical for related

compounds)

[5]

pKa

~4-5 (Estimated based on

similar pyridine carboxylic

acids)

[6]

Solubility
The solubility of bipyridine carboxylic acids can be challenging. While often described as

soluble in common organic solvents, experimental evidence suggests limitations.
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Solvent Solubility Profile Notes

Water Sparingly soluble

Solubility increases

significantly in aqueous base

(pH > 8) due to deprotonation

of the carboxylic acid to form a

more soluble carboxylate salt.

[7]

DMSO, DMF
Slightly soluble to sparingly

soluble

Heating may improve solubility

to an extent.[7]

Acetonitrile, THF Generally insoluble [7]

Aqueous Buffers Sparingly soluble

To prepare aqueous solutions,

it is recommended to first

dissolve the compound in a

minimal amount of DMSO and

then dilute with the chosen

buffer. A solubility of ~0.25

mg/mL was achieved for a

related compound in a 1:3

DMSO:PBS solution.

Spectroscopic Properties
The spectroscopic data provides structural confirmation of the molecule.

Infrared (IR) Spectroscopy
The IR spectrum is dominated by features of the carboxylic acid and the aromatic pyridine

rings.
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Functional Group Wavenumber (cm⁻¹) Appearance

O-H Stretch (Carboxylic Acid) 3300 - 2500

Very broad, strong band, often

overlapping with C-H

stretches.[8][9]

C-H Stretch (Aromatic) 3100 - 3000
Sharp, medium-to-weak

bands.

C=O Stretch (Carboxylic Acid) 1760 - 1690 Strong, sharp band.[9]

C=C, C=N Stretch (Aromatic) 1600 - 1450
Multiple medium-to-strong

bands.

C-O Stretch (Carboxylic Acid) 1320 - 1210 Medium intensity.[9]

O-H Bend (Carboxylic Acid) 1440 - 1395 & 950 - 910

Medium intensity, may be

coupled with other vibrations.

[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The predicted NMR chemical shifts are based on the functional groups present.
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Type Nucleus
Chemical Shift
(ppm)

Notes

¹H NMR -COOH 10.0 - 13.0

Broad singlet,

concentration-

dependent.

Aromatic -H 7.0 - 9.0

Complex multiplet

pattern due to the two

pyridine rings.

¹³C NMR -C=O 160 - 180

Deshielded due to the

electronegative

oxygens.[10]

Aromatic -C 120 - 150

Multiple signals

corresponding to the

different carbon

environments in the

pyridine rings.

UV-Visible (UV/Vis) Spectroscopy
For the related 2,2'-Bipyridine-5,5'-dicarboxylic acid, maximum absorbance wavelengths

(λmax) are observed at 249 nm and 298 nm, corresponding to π→π* transitions within the

aromatic system. Similar absorption patterns are expected for [3,3'-Bipyridine]-5-carboxylic
acid.

Experimental Protocols & Methodologies
Synthesis via Suzuki Coupling
A common and effective method for synthesizing unsymmetrical bipyridines is the palladium-

catalyzed Suzuki coupling reaction.[11]

Reaction:

Reactant A: An ester of 5-bromopyridine-3-carboxylic acid
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Reactant B: 3-Pyridinylboronic acid

Catalyst: Palladium catalyst, e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂

Base: Aqueous Na₂CO₃ or K₂CO₃

Solvent: Toluene, Dioxane, or DMF

General Protocol:

To a reaction vessel under an inert atmosphere (N₂ or Ar), add the 5-bromopyridine-3-

carboxylic acid ester, 3-pyridinylboronic acid (1.1-1.5 equivalents), and the palladium catalyst

(1-5 mol%).

Add the solvent, followed by the aqueous base solution.

Heat the mixture with vigorous stirring (typically 80-110 °C) for 2-24 hours, monitoring the

reaction progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and perform an aqueous workup.

Extract the aqueous phase with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude ester product by column chromatography.

Perform saponification (hydrolysis) of the ester using a base like NaOH or LiOH in a

water/alcohol mixture, followed by acidic workup to yield the final [3,3'-Bipyridine]-5-
carboxylic acid product.
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Diagram 1: General workflow for the synthesis of [3,3'-Bipyridine]-5-carboxylic acid.
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Applications in Research and Drug Development
Coordination Chemistry and Materials Science
The primary application of [3,3'-Bipyridine]-5-carboxylic acid is as a ligand in coordination

chemistry. The two nitrogen atoms of the pyridine rings chelate to a metal center, while the

carboxylic acid group can either remain as a pendant functional group or participate in further

coordination, leading to the formation of complex structures like metal-organic frameworks

(MOFs).[12] These materials have applications in catalysis, gas storage, and separation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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